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Compound of Interest

Compound Name: 1,3-Dimethylpyrrolidin-2-one

CAS No.: 19597-07-0

Cat. No.: B1295651

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3-Dimethylpyrrolidin-2-one is a substituted pyrrolidinone, a class of compounds with

significant interest in medicinal chemistry and drug development due to their diverse biological

activities. The pyrrolidinone core is a key structural motif in various pharmaceuticals. A

thorough understanding of the spectroscopic properties of 1,3-Dimethylpyrrolidin-2-one is

crucial for its synthesis, characterization, and quality control in research and development

settings. This technical guide provides a comprehensive overview of the nuclear magnetic

resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 1,3-Dimethylpyrrolidin-
2-one. Due to the limited availability of direct experimental data in public databases, this guide

combines predicted data with analysis of closely related structures to offer a reliable reference

for researchers.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules.

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for 1,3-
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Dimethylpyrrolidin-2-one. These predictions are based on established computational models

and comparison with structurally similar compounds.

Predicted ¹H NMR Data
The proton NMR spectrum of 1,3-Dimethylpyrrolidin-2-one is expected to show distinct

signals for the methyl groups and the protons on the pyrrolidinone ring.

Table 1: Predicted ¹H NMR Chemical Shifts for 1,3-Dimethylpyrrolidin-2-one

Protons
Predicted Chemical
Shift (ppm)

Multiplicity Integration

N-CH₃ 2.8 - 3.0 Singlet 3H

C3-H 2.3 - 2.5 Multiplet 1H

C3-CH₃ 1.1 - 1.3 Doublet 3H

C4-H₂ 1.8 - 2.2 Multiplet 2H

C5-H₂ 3.2 - 3.4 Triplet 2H

Predicted ¹³C NMR Data
The carbon-13 NMR spectrum provides information on the carbon framework of the molecule.

Table 2: Predicted ¹³C NMR Chemical Shifts for 1,3-Dimethylpyrrolidin-2-one

Carbon Atom Predicted Chemical Shift (ppm)

C=O 175 - 178

C5 45 - 50

C4 30 - 35

C3 35 - 40

N-CH₃ 25 - 30

C3-CH₃ 15 - 20
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Experimental Protocol for NMR Spectroscopy
A general protocol for acquiring NMR spectra of a small organic molecule like 1,3-
Dimethylpyrrolidin-2-one is as follows:

Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6-0.7 mL

of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or D₂O) in a clean, dry NMR tube. The

choice of solvent depends on the solubility of the compound and the desired chemical shift

reference.

Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR Acquisition:

Tune and shim the spectrometer to optimize the magnetic field homogeneity.

Acquire a standard one-dimensional ¹H NMR spectrum. Typical parameters include a 30-

degree pulse angle and a relaxation delay of 1-2 seconds.

Process the raw data by applying a Fourier transform, phase correction, and baseline

correction.

Integrate the signals and reference the spectrum to the residual solvent peak or an

internal standard (e.g., tetramethylsilane, TMS).

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C NMR spectrum to obtain singlets for each carbon

environment.

Longer acquisition times are typically required for ¹³C NMR due to the lower natural

abundance of the ¹³C isotope. A sufficient number of scans should be averaged to achieve

an adequate signal-to-noise ratio.

Process the data similarly to the ¹H spectrum.

Infrared (IR) Spectroscopy
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Infrared spectroscopy is used to identify the functional groups present in a molecule by

measuring the absorption of infrared radiation.

Predicted IR Absorption Frequencies
The IR spectrum of 1,3-Dimethylpyrrolidin-2-one is expected to show characteristic

absorption bands for the amide carbonyl group and C-H bonds.

Table 3: Predicted Characteristic IR Absorption Frequencies for 1,3-Dimethylpyrrolidin-2-one

Functional Group
Predicted Absorption
Range (cm⁻¹)

Intensity

C=O (Amide) 1670 - 1700 Strong

C-H (Aliphatic) 2850 - 3000 Medium to Strong

C-N Stretch 1250 - 1350 Medium

Experimental Protocol for Attenuated Total Reflectance
(ATR)-FTIR Spectroscopy
ATR-FTIR is a convenient technique for obtaining IR spectra of liquid or solid samples.

Sample Preparation: No specific sample preparation is usually required for a liquid sample

like 1,3-Dimethylpyrrolidin-2-one.

Instrumentation: Use a Fourier-transform infrared (FTIR) spectrometer equipped with an ATR

accessory (e.g., a diamond or zinc selenide crystal).

Data Acquisition:

Record a background spectrum of the clean, empty ATR crystal.

Place a small drop of the liquid sample directly onto the ATR crystal, ensuring complete

coverage of the crystal surface.
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Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the

signal-to-noise ratio.

The resulting spectrum is usually displayed in terms of transmittance or absorbance

versus wavenumber (cm⁻¹).

Cleaning: After the measurement, clean the ATR crystal with a suitable solvent (e.g.,

isopropanol or acetone) and a soft tissue.

Mass Spectrometry (MS)
Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions. It

is used to determine the molecular weight of a compound and to gain structural information

from its fragmentation pattern.

Expected Mass Spectrometry Fragmentation
In electron ionization (EI) mass spectrometry, 1,3-Dimethylpyrrolidin-2-one is expected to

show a molecular ion peak and several characteristic fragment ions.

Table 4: Expected Major Mass Fragments for 1,3-Dimethylpyrrolidin-2-one (Molecular

Weight: 113.16 g/mol )

m/z Proposed Fragment

113 [M]⁺ (Molecular Ion)

98 [M - CH₃]⁺

84 [M - C₂H₅]⁺ or [M - NCH₃]⁺

70 [M - C₃H₇]⁺

56 [C₃H₆N]⁺ or [C₄H₈]⁺

42 [C₂H₄N]⁺ or [C₃H₆]⁺

Experimental Protocol for Electron Ionization (EI) Mass
Spectrometry
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EI-MS is a common technique for the analysis of volatile and thermally stable small organic

molecules.

Sample Introduction: Introduce a small amount of the volatile liquid sample into the mass

spectrometer, often via a gas chromatography (GC-MS) system or a direct insertion probe.

Ionization: In the ion source, the sample molecules are bombarded with a high-energy

electron beam (typically 70 eV). This causes the molecules to ionize and fragment.

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

Detection: The separated ions are detected, and a mass spectrum is generated, which plots

the relative abundance of ions as a function of their m/z ratio.

Spectroscopic Analysis Workflow
The following diagram illustrates a typical workflow for the spectroscopic analysis of a chemical

compound, from initial sample handling to final data interpretation and structural confirmation.
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Spectroscopic analysis workflow from sample preparation to structure confirmation.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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